Cas no 946297-76-3 (N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide)

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide is a specialized sulfonamide derivative featuring a thiophene and methoxybenzene moiety. Its structural design combines a sulfonyl group with a bulky 2,2-dimethylpropanamide tail, enhancing steric and electronic properties for targeted applications. The compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of protease inhibitors or receptor modulators due to its sulfonamide functionality. The methoxy and thiophene groups contribute to improved solubility and binding affinity, while the tert-butyl-like amide group offers metabolic stability. This compound is suited for research in medicinal chemistry, where precise molecular interactions are critical. Handling requires standard precautions for sulfonamide derivatives.
N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide structure
946297-76-3 structure
Product Name:N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide
CAS No:946297-76-3
MF:C18H23NO4S2
MW:381.509522676468
CID:5516221
Update Time:2025-06-03

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]-2,2-dimethyl-
    • N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide
    • Inchi: 1S/C18H23NO4S2/c1-18(2,3)17(20)19-12-16(15-6-5-11-24-15)25(21,22)14-9-7-13(23-4)8-10-14/h5-11,16H,12H2,1-4H3,(H,19,20)
    • InChI Key: VQAJDHGCUHINAS-UHFFFAOYSA-N
    • SMILES: C(NCC(S(C1=CC=C(OC)C=C1)(=O)=O)C1SC=CC=1)(=O)C(C)(C)C

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide Pricemore >>

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Additional information on N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide

Comprehensive Overview of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide (CAS No. 946297-76-3)

The compound N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide (CAS No. 946297-76-3) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a thiophene ring, a methoxybenzenesulfonyl group, and a dimethylpropanamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds like N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide has surged, driven by their versatility in medicinal chemistry. This compound's CAS No. 946297-76-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its thiophene-based structure is particularly noteworthy, as thiophene derivatives are known for their electronic properties and applications in organic electronics and pharmaceutical intermediates.

One of the most discussed topics in the context of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide is its potential role in targeted drug delivery systems. The methoxybenzenesulfonyl group enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the dimethylpropanamide moiety contributes to its stability, making it a viable candidate for long-acting formulations. These attributes align with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such complex molecules.

The synthesis of CAS No. 946297-76-3 involves multi-step organic reactions, often requiring catalysts and high-purity reagents. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing waste and improving yields. These innovations are part of a broader trend toward process optimization in the chemical industry, addressing challenges like cost-efficiency and scalability. As a result, this compound is increasingly accessible for both academic and industrial applications.

Another area of interest is the potential of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide in neurological research. Preliminary studies suggest that its structural features may interact with neurotransmitter receptors, opening avenues for exploring central nervous system (CNS) disorders. This aligns with the rising global focus on mental health and neurodegenerative diseases, making it a timely subject for investigation. Researchers are also examining its anti-inflammatory and antioxidant properties, which could have implications for chronic disease management.

From a commercial perspective, the compound's patent landscape and intellectual property status are hot topics. Companies and institutions are actively filing patents for derivatives and applications of CAS No. 946297-76-3, highlighting its economic potential. The pharmaceutical industry is particularly keen on leveraging its molecular diversity to develop next-generation therapeutics. This trend is reflected in the increasing number of collaborative research projects and public-private partnerships focused on this compound.

In conclusion, N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,2-dimethylpropanamide (CAS No. 946297-76-3) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to material science, underscore its importance in modern research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable development.

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